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molecular formula C9H16O B8515691 4-Ethynylheptan-4-ol

4-Ethynylheptan-4-ol

Cat. No. B8515691
M. Wt: 140.22 g/mol
InChI Key: ZNQZLTRQTHLERB-UHFFFAOYSA-N
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Patent
US04201725

Procedure details

To the acetylene solution in ammonia were added 23 g of finely divided sodium. The bubbling of acetylene was maintained for 1 hour after the introduction of the sodium. After that, 114 g (1 mol) of di-n-propyl ketone were added and the acetylene flow was maintained for 1 hour after which 500 ml of ether were added and the mixture was allowed to stand for 12 hours at room-temperature. It was then hydrolysed by adding damp ether followed by crushed ice. After acidification with 10% sulphuric acid, the ethereal phase was separated out, dried over magnesium sulphate and concentrated under reduced pressure.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
114 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Identifiers

REACTION_CXSMILES
C#C.[Na].[CH2:4]([C:7]([CH2:9][CH2:10][CH3:11])=[O:8])[CH2:5][CH3:6].[CH3:12][CH2:13]OCC>N>[CH2:4]([C:7]([CH2:9][CH2:10][CH3:11])([OH:8])[C:12]#[CH:13])[CH2:5][CH3:6] |^1:2|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C#C
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Na]
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
N
Step Two
Name
Quantity
114 g
Type
reactant
Smiles
C(CC)C(=O)CCC
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C#C
Name
Quantity
500 mL
Type
reactant
Smiles
CCOCC
Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The bubbling of acetylene
TEMPERATURE
Type
TEMPERATURE
Details
was maintained for 1 hour after the introduction of the sodium
Duration
1 h
ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
by crushed ice
CUSTOM
Type
CUSTOM
Details
After acidification with 10% sulphuric acid, the ethereal phase was separated out
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulphate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
12 h
Name
Type
Smiles
C(CC)C(C#C)(O)CCC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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